Ethyl 6-bromo-2-(tert-butyl)-5-((4-(methoxycarbonyl)benzyl)oxy)benzofuran-3-carboxylate

• IUPAC Name: ethyl 6-bromo-2-tert-butyl-5-[(4-methoxycarbonylphenyl)methoxy]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C24H25BrO6/c1-6-29-23(27)20-16-11-19(17(25)12-18(16)31-21(20)24(2,3)4)30-13-14-7-9-15(10-8-14)22(26)28-5/h7-12H,6,13H2,1-5H3
• InChI Key: PJSKNKKUXHJWGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=CC(=C(C=C21)OCC3=CC=C(C=C3)C(=O)OC)Br)C(C)(C)C
• Molecular Formula: C24H25BrO6
• Molecular Weight: 489.4 g/mol

Description

Ethyl 6-bromo-2-(tert-butyl)-5-((4-(methoxycarbonyl)benzyl)oxy)benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C24H25BrO6 and its molecular weight is 489.362. The purity is usually 95%.
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Scientific Research Applications

High Pressure vs. Thermal Activation in Conjugate Addition of Amines

A study by Rulev et al. explores the reactions of similar esters with amines under different conditions, demonstrating the influence of high pressure and thermal activation on product yield and stereoselectivity. This research highlights the potential of such compounds in synthetic chemistry, particularly in spirocyclamine synthesis, showcasing their utility in developing new methodologies for complex molecule construction (Rulev et al., 1998).

Hetero-Diels-Alder Additions and Transformations

Zhuo et al. describe cycloadditions involving α,β-unsaturated-acyl cyanides, leading to the synthesis of various derivatives through moderate-temperature reactions. This study provides insights into the versatility of such compounds in facilitating hetero-Diels-Alder additions, an essential reaction in organic synthesis for constructing cyclic structures (Zhuo et al., 1995).

Synthesis and Characterization of Benzofuran Derivatives

Research by Mubarak et al. on benzofuran derivatives reveals the synthesis and biological activity evaluation of new compounds, indicating the potential of such structures in drug discovery, especially for anti-HIV applications (Mubarak et al., 2007).

Crystal and Molecular Structure Studies

Kaur et al.'s work on the crystal and molecular structures of chalcone derivative molecules underscores the significance of such compounds in understanding molecular interactions and stability, which is crucial for the development of new materials and pharmaceuticals (Kaur et al., 2012).

GPR35 Agonist Development

Research by Thimm et al. involving the synthesis and characterization of GPR35 agonists demonstrates the application of similar compounds in receptor-based studies, potentially leading to novel therapeutic agents (Thimm et al., 2013).